Cas no 61757-75-3 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-)

Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)- structure
61757-75-3 structure
Product Name:Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-
CAS No:61757-75-3
MF:C12H13N3
MW:199.251722097397
CID:467280
PubChem ID:21414568
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-
    • 2-(2-cyanoethyl)bicyclo[2.2.1]heptane-3,5-dicarbonitrile
    • DTXSID20613414
    • SCHEMBL11762613
    • 3-(2-Cyanoethyl)bicyclo[2.2.1]heptane-2,6-dicarbonitrile
    • 61757-75-3
    • Inchi: 1S/C12H13N3/c13-3-1-2-10-8-4-9(6-14)11(5-8)12(10)7-15/h8-12H,1-2,4-5H2
    • InChI Key: ALZPFJVDNNLBGD-UHFFFAOYSA-N
    • SMILES: N#CC1C(CCC#N)C2CC(C#N)C1C2

Computed Properties

  • Exact Mass: 199.11109
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37
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